Cas no 362-07-2 (2-Methoxyestradiol)

• Product Name: 2-Methoxyestradiol
• CAS No: 362-07-2
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• MDL: MFCD00010489
• CID: 82198
• PubChem ID: 253661672
• Update Time: 2025-04-18

2-Methoxyestradiol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyestradiol
• 2-Methoxy-beta-estradiol
• 2-Methoxyestradiol (2-MeOE2)
• 2-Methoxy 17β-Estrad
• 2-Methoxy 17β-Estradiol
• 2-ME2
• 2-Methoxy-[13C,2H3]-estradiol
• 2-methoxy-17beta-estradiol
• 2-Methoxy-β-estradiol
• NSC-659853
• Panzem
• 2-Hydroxyestradol 2-methyl ether
• 2ME2
• 2-MeOE2
• Estradiol, 2-methoxy-
• 2-Hydroxyestradiol 2-methyl ether
• 2-Methoxy-estradiol
• MLS000028819
• 6I2QW73SR5
• Panzem NCD
• CQOQDQWUFQDJMK-
• MLS006010142
• 2-Methoxyestradiol, powder
• CCRIS 9405
• Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, (17.beta.)-
• AKOS015901723
• 2-METHOXYOESTRADIOL [MART.]
• 2-Methoxy 17?-Estradiol
• (14beta,17beta)-2-methoxyestra-1(10),2,4-triene-3,17-diol
• BCP9000109
• DB02342
• M2530
• 2-methoxy-1,3,5 (10)-estratriene-3,17beta-diol
• LMST02010035
• AC-32086
• DTXSID3040938
• (17.BETA.)-2-METHOXYESTRA-1,3,5(10)-TRIENE-3,17-DIOL
• CS-0176
• CHEMBL299613
• 2-Methoxy-.beta.-estradiol
• BP-25393
• PulmoLAR
• AB00639611-09
• 2-MeO-E2
• 2-Methoxyestradiol, analytical standard
• 1,3,5(10)-ESTRATRIEN-2,3,17-BETA-TRIOL 2-METHYL ETHER
• s1233
• 2-methoxy-estra-1,3,5(10)-triene-3,17beta-diol
• Q4596897
• Diethyl1,2,3,6-tetrahydropyridazine-1,2-dicarboxylate
• NCGC00094082-04
• AS-19175
• AB00639611_10
• 2-Methoxyestradiol Powder
• HMS3262C20
• (8R,9S,13S,14S,17S)-2-methoxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• (17?)-2-Methoxyestra-1(10),2,4-triene-3,17-diol
• NCGC00261424-01
• 2-Methoxyestradiol-17beta
• SMR000058478
• CCG-204824
• BRD-K44408410-001-20-0
• HMS3676H22
• NCGC00094082-13
• B3C40B85-1733-48FE-8418-A39011910D19
• 1,3,5(10)-Estratriene-2,3,17-triol 2-methyl ether
• SR-01000076000-1
• C05302
• 2-Methoxyestra-1,3,5(10)-triene-3,17-diol #
• GTPL12058
• Estra-1,3,5(10)-triene-3,17beta-diol, 2-methoxy-
• HMS2230L22
• (8R,9S,13S,14S,17S)-2-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• BDBM50060957
• 2-methoxyoestradiol
• (17beta)-2-Methoxyestra-1,3,5(10)-triene-3,17-diol
• UNII-6I2QW73SR5
• Opera_ID_634
• (17beta)-2-methoxyestra-1(10),2,4-triene-3,17-diol
• HMS3412H22
• Estra-1,3,5(10)-triene-3,17.beta.-diol, 2-methoxy-
• NSC 659853
• M 6383
• 1lhw
• HY-12033
• EU-0100739
• SR-01000076000
• 2-Methoxy 17beta-Estradiol
• SDCCGSBI-0050717.P002
• 17beta-2-methoxyestra-1,3,5(10)-triene-3,17-diol
• MLS001076279
• CHEBI:28955
• C74863
• 2-Methoxyestra-1,3,5(10)-triene-3,17beta-diol
• MFCD00010489
• LP00739
• NCGC00094082-03
• estra-1(10),2,4-triene-3,17-diol, 2-methoxy-, (17beta)-
• 2-METHOXYESTRADIOL [WHO-DD]
• BCP02076
• SMP2_000045
• Tox21_500739
• (17?)-2-Methoxyestra-1,3,5(10)-triene-3,17-diol
• SCHEMBL8796
• Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, (17b)-
• Lopac0_000739
• 362-07-2
• Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, (17beta)-
• NS00115961
• 2-Methoxy 17b-Estradiol
• 2-Methoxyestradiol?
• DA-69803
• BRD-K44408410-001-17-6

• MDL： MFCD00010489
• Inchi： 1S/C19H26O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h9-10,12-13,15,18,20-21H,3-8H2,1-2H3/t12-,13+,15-,18-,19-/m0/s1
• InChI Key： CQOQDQWUFQDJMK-SSTWWWIQSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)OC)O

Computed Properties

• Exact Mass: 302.18800
• Monoisotopic Mass: 302.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Not available
• Density: 1.178
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: 464.4°C at 760 mmHg
• Flash Point: 234.7°C
• Refractive Index: 1.586
• Solubility: DMSO: 10 mg/mL
• PSA: 49.69000
• LogP: 3.61780
• Solubility: Not available
• λmax: 286(EtOH)(lit.)

2-Methoxyestradiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H315-H319-H335-H350-H360-H372-H410
• Warning Statement： P201-P261-P273-P280-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： R45;R46;R60;R61;R23/24/25;R36/37/38;R48
• Safety Instruction： S22; S26; S36/37/39; S45; S53; S36
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：KG7537500
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Solvents and Organic Chemicals Organic Compounds